![molecular formula C14H10O4S B1243927 3-Phenanthryl hydrogen sulfate](/img/structure/B1243927.png)
3-Phenanthryl hydrogen sulfate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenanthryl hydrogen sulfate is a phenanthryl hydrogen sulfate. It is a conjugate acid of a 3-phenanthryl sulfate.
Scientific Research Applications
Fluorescent Property in Supramolecular Compounds
The compound [Cd(phen)(H2O)2SO4]n, which includes a derivative of phenanthroline (phen), exhibits significant fluorescent emission, highlighting its potential as a photoactive material. This property stems from the compound's ability to form a three-dimensional supramolecular framework, stabilized by π-π stacking and weak hydrogen bonds (Bie et al., 2006).
Role in Sulfate Reduction and Hydrogen Sulfide Production
Tin(II)-Strong Phosphoric Acid, a reagent for the determination of sulfates by reducing them to hydrogen sulfide, includes the application of sulfate compounds in analytical chemistry. This method showcases the role of sulfates in chemical analysis and environmental studies (Kiba et al., 1955).
Hydrogenation of Phenanthrene as a Hydrogen Storage Intermediate
Phenanthrene's hydrogenation over NiMo/Al2O3 catalysts for hydrogen storage reveals the use of phenanthryl derivatives in energy storage research. This process involves the transformation of phenanthrene to various hydrogenated products, indicating its utility in developing liquid organic hydrogen carriers (Zhang et al., 2016).
Magnetic Entropy Changes in Coordination Polymers
In the study of magnetic materials, GdIII coordination polymers containing GdIII chains and phenanthroline showed large magnetic entropy changes, positioning them as potential cryogenic magnetic refrigerants. This demonstrates the role of phenanthryl compounds in the development of new magnetic materials (Zheng et al., 2017).
Catalysis in Hydrogenation Reactions
The use of phenanthroline ligand-protected palladium nanoparticles in ionic liquids for olefin hydrogenation demonstrates the role of phenanthryl compounds in catalysis. This method's effectiveness and reusability highlight its potential in industrial applications (Huang et al., 2003).
Properties
Molecular Formula |
C14H10O4S |
---|---|
Molecular Weight |
274.29 g/mol |
IUPAC Name |
phenanthren-3-yl hydrogen sulfate |
InChI |
InChI=1S/C14H10O4S/c15-19(16,17)18-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H,(H,15,16,17) |
InChI Key |
DFCZQECVFFVKDE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=C(C=C3)OS(=O)(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.